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Compound of Interest

Compound Name:
(3-(Cyclopentyloxy)-4-

methoxyphenyl)boronic acid

Cat. No.: B061680 Get Quote

Essential Safety and Handling Guide for (3-
(Cyclopentyloxy)-4-methoxyphenyl)boronic acid
This guide provides crucial safety and logistical information for handling (3-
(Cyclopentyloxy)-4-methoxyphenyl)boronic acid (CAS No. 159613-21-5), a compound

frequently used in research and drug development. Adherence to these procedures is vital for

ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
(3-(Cyclopentyloxy)-4-methoxyphenyl)boronic acid is classified as a hazardous substance.

The primary hazards associated with this compound are summarized below.

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3][4][5]

H319: Causes serious eye irritation.[1][2][3][4][5]

H335: May cause respiratory irritation.[1][2][3][4][5]

Signal Word: Warning[2][3]
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Hazard Class Hazard Category GHS Classification

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3][4][5]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2][3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3][4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (3-
(Cyclopentyloxy)-4-methoxyphenyl)boronic acid to minimize exposure and ensure personal

safety.
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Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or goggles.[2][3] A face

shield may be required in

situations with a higher risk of

splashing.

EN166 (EU) or OSHA 29 CFR

1910.133 (US)[3][6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and disposed of properly after

handling.[1][2][3]

Skin and Body Protection

Long-sleeved laboratory coat

and appropriate protective

clothing to prevent skin

exposure.[2][6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used

when dust concentrations are

high or ventilation is

inadequate.[2][6][7] A dust

mask (e.g., N95) is

recommended for handling the

solid.[8]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][2][6]

Use a local exhaust system to control the dispersion of dust.[9]

Ensure that an eyewash station and safety shower are readily accessible.[6][9]
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Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for

any signs of damage.[1][3]

Dispensing: Carefully weigh and dispense the solid material in a designated area, such as a

fume hood, to minimize dust generation.[6] Avoid creating and inhaling dust.[1][3][6]

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1][2][3] Clean all

contaminated surfaces.

Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][3][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, seek medical advice.[2][3][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2][3][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention if you feel unwell.

[2][3][9]

Disposal Plan
Waste Collection:
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Collect waste material in a suitable, closed, and properly labeled container for disposal.[1][3]

[6]

Do not allow the product to enter drains.[1]

Disposal Method:

Dispose of waste material through a licensed professional waste disposal service.[3]

Contaminated packaging should be disposed of in the same manner as the unused product.

[2][3]

Follow all local, state, and federal regulations for hazardous waste disposal.[2]
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Caption: Workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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